2-(6-Methoxybenzo[d]thiazol-2-yl)acetonitrile

• Molecular Formula: C10H8N2OS
• Molecular Weight: 204.25 g/mol
• IUPAC Name: 2-(6-methoxy-1,3-benzothiazol-2-yl)acetonitrile
• InChI: InChI=1S/C10H8N2OS/c1-13-7-2-3-8-9(6-7)14-10(12-8)4-5-11/h2-3,6H,4H2,1H3
• InChI Key: WOWQRLIMZOTWJV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)CC#N

Description

2-(6-Methoxybenzo[d]thiazol-2-yl)acetonitrile is a chemical compound that belongs to the class of benzothiazole derivatives Benzothiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in their structure This particular compound is characterized by the presence of a methoxy group at the 6th position of the benzothiazole ring and an acetonitrile group at the 2nd position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-Methoxybenzo[d]thiazol-2-yl)acetonitrile typically involves the reaction of 6-methoxybenzo[d]thiazol-2-amine with an appropriate aldehyde, such as benzaldehyde, in the presence of potassium cyanide (KCN) and an acidic medium. The reaction proceeds through the formation of an imine intermediate, which subsequently undergoes nucleophilic addition of cyanide to yield the desired acetonitrile derivative .

Industrial Production Methods

While specific industrial production methods for 2-(6-Methoxybenzo[d]thiazol-2-yl)acetonitrile are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, such as temperature, solvent, and catalyst concentrations, to achieve higher yields and purity. Industrial production may also involve continuous flow reactors to enhance reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-(6-Methoxybenzo[d]thiazol-2-yl)acetonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitrile group to primary amines.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation can be used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Primary amines.

Substitution: Various substituted benzothiazole derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a ligand in coordination chemistry to form complexes with transition metals.

Biology: Investigated for its antimicrobial and antifungal properties.

Medicine: Studied for its potential anti-inflammatory and anticancer activities.

Industry: Utilized in the synthesis of other heterocyclic compounds and as an intermediate in organic synthesis.

Mechanism of Action

The mechanism of action of 2-(6-Methoxybenzo[d]thiazol-2-yl)acetonitrile is primarily related to its ability to interact with biological targets such as enzymes and receptors. For instance, it has been shown to inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects . The compound’s structure allows it to bind to specific molecular targets, disrupting normal cellular processes and leading to its observed biological activities.

Comparison with Similar Compounds

2-(6-Methoxybenzo[d]thiazol-2-yl)acetonitrile can be compared with other benzothiazole derivatives, such as:

2-Amino-6-methoxybenzothiazole: Similar structure but lacks the acetonitrile group, leading to different reactivity and biological activities.

6-Methoxybenzo[d]thiazol-2-yl)methanamine hydrochloride: Contains a methanamine group instead of an acetonitrile group, resulting in different applications and properties.

Benzo[d]thiazole-2-thiol: Lacks the methoxy group and has a thiol group, which significantly alters its chemical behavior and applications.

The uniqueness of 2-(6-Methoxybenzo[d]thiazol-2-yl)acetonitrile lies in its specific functional groups, which confer distinct chemical reactivity and biological activities compared to other benzothiazole derivatives.